![molecular formula C8H18O4 B062956 (2S)-2-(1-ethoxyethoxy)butane-1,4-diol CAS No. 188790-85-4](/img/structure/B62956.png)
(2S)-2-(1-ethoxyethoxy)butane-1,4-diol
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Description
(2S)-2-(1-ethoxyethoxy)butane-1,4-diol is a useful research compound. Its molecular formula is C8H18O4 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Downstream Processing of Biologically Produced Diols
Biologically produced diols like 1,3-propanediol and 2,3-butanediol have wide applications, ranging from the production of polymers to solvents. The study by Zhi-Long Xiu and A. Zeng (2008) discusses the separation technologies for these diols from fermentation broths, highlighting the challenges in achieving high yield, purity, and energy efficiency in their recovery and purification processes. This research could be relevant for the extraction or synthesis processes involving "(2S)-2-(1-ethoxyethoxy)butane-1,4-diol" due to the similar challenges in separation technologies for diols Zhi-Long Xiu & A. Zeng, 2008.
Lignin Acidolysis
The acidolysis of lignin model compounds, as reviewed by T. Yokoyama (2015), explores the breakdown mechanisms of lignin, a complex plant polymer, into smaller chemical fragments. Understanding the mechanism of bond cleavage could inform the synthesis or modification of related compounds, including "this compound," especially in the context of producing valuable chemicals from biomass T. Yokoyama, 2015.
Ionic Liquid Membranes for Gas Separations
Research by P. Scovazzo (2009) on the use of ionic liquid membranes for gas separation addresses the development of new materials for industrial applications, such as the separation of carbon dioxide from methane. This study could be indirectly relevant for the applications of "this compound" in designing new solvent systems or in processes requiring specific gas separation techniques P. Scovazzo, 2009.
Water Contaminant and Environmental Fate
The presence of 1,4-dioxane as a contaminant in drinking water and its challenges in removal through standard treatment technologies are discussed by K. G. Godri Pollitt et al. (2019). While this study focuses on a different compound, it underscores the importance of understanding the environmental fate and treatment of synthetic chemicals, which could be applicable to "this compound" in environmental science research K. G. Godri Pollitt et al., 2019.
Properties
IUPAC Name |
(2S)-2-(1-ethoxyethoxy)butane-1,4-diol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18O4/c1-3-11-7(2)12-8(6-10)4-5-9/h7-10H,3-6H2,1-2H3/t7?,8-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNYNSRJHDYPCHN-MQWKRIRWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C)OC(CCO)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(C)O[C@@H](CCO)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.